Cas no 2171919-95-0 (1-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclobutane-1-carboxylic acid)

• Product Name: 1-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclobutane-1-carboxylic acid
• CAS No: 2171919-95-0
• MF: C₂₆H₂₈N₂O₅
• MW: 448.510927200317
• CID: 6178738
• PubChem ID: 165747838
• Update Time: 2025-05-25

1-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclobutane-1-carboxylic acid
• 1-[3-cyclopropyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]cyclobutane-1-carboxylic acid
• 2171919-95-0
• EN300-1504797

• Inchi： 1S/C26H28N2O5/c29-23(28-26(24(30)31)12-5-13-26)14-22(16-10-11-16)27-25(32)33-15-21-19-8-3-1-6-17(19)18-7-2-4-9-20(18)21/h1-4,6-9,16,21-22H,5,10-15H2,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： ANUYJCXUNJTKNS-UHFFFAOYSA-N
• SMILES： O=C(CC(C1CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1(C(=O)O)CCC1

Computed Properties

• Exact Mass: 448.19982200g/mol
• Monoisotopic Mass: 448.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 740
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 105Ų

Additional information on 1-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclobutane-1-carboxylic acid

Comprehensive Analysis of 1-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclobutane-1-carboxylic acid (CAS No. 2171919-95-0)

In the rapidly evolving field of pharmaceutical chemistry and drug discovery, 1-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclobutane-1-carboxylic acid (CAS No. 2171919-95-0) has emerged as a compound of significant interest. This molecule, characterized by its unique cyclopropyl and cyclobutane structural motifs, plays a pivotal role in the development of novel therapeutic agents. Researchers and industry professionals are increasingly focusing on its potential applications, particularly in the context of peptide synthesis and small-molecule drug design.

The compound's intricate structure, featuring a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it a valuable building block in solid-phase peptide synthesis (SPPS). The Fmoc group is widely recognized for its stability under basic conditions and ease of removal, which aligns with the growing demand for efficient and scalable peptide production. As the pharmaceutical industry shifts toward personalized medicine and biologics, the relevance of CAS No. 2171919-95-0 continues to rise.

One of the most frequently searched questions in scientific databases revolves around the synthetic pathways and reactivity of 1-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclobutane-1-carboxylic acid. Recent studies highlight its utility in constructing constrained peptides, which are gaining traction due to their enhanced metabolic stability and target specificity. This aligns with the broader trend of exploring cyclic peptides as next-generation therapeutics for challenging diseases.

From a structural-activity relationship (SAR) perspective, the cyclopropyl and cyclobutane rings in this compound introduce rigidity, which can improve binding affinity to biological targets. This property is particularly relevant in the design of enzyme inhibitors and GPCR modulators, areas that dominate current drug discovery efforts. Additionally, the compound's carboxylic acid functionality offers versatility for further derivatization, making it a cornerstone in medicinal chemistry workflows.

Another hot topic in the scientific community is the green chemistry and sustainable synthesis of complex molecules like CAS No. 2171919-95-0. Researchers are investigating eco-friendly solvents and catalytic methods to produce this compound with minimal environmental impact. This focus on sustainability resonates with global initiatives to reduce the carbon footprint of pharmaceutical manufacturing.

In summary, 1-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclobutane-1-carboxylic acid represents a critical tool in modern drug development. Its applications span from peptide therapeutics to small-molecule probes, addressing some of the most pressing challenges in biomedical research. As the demand for innovative therapeutics grows, this compound is poised to remain at the forefront of scientific and industrial advancements.